Electronic effects of substitution and reconstruction of the coordination polyhedron in adducts of Main Group IV element halides
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1999v068n09ABEH000497
Abstract
Nuclear quadrupole resonance and X-ray data on the electronic effects of substitution of acidoligands and reconstruction of the coordination polyhedra in adducts (complexes) of tin(IV), germanium(IV) and silicon(IV) tetrahalides due to the change in the central metal coordination number are surveyed and systematically described. The σ- and π-electron density redistribution over the central metal–halogen bonds resulting from substitution or reconstruction of the coordination polyhedra from pseudooctahedral to trigonal-bipyramidal geometry is discussed. The bibliography includes 55 references.
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